Cas no 79317-10-5 (Carbamic acid,1,6-hexanediylbis[(2,2,6,6-tetramethyl-4-piperidinyl)-,bis(2,2,6,6-tetramethyl-4-piperidinyl) ester (9CI))

• Product Name: Carbamic acid,1,6-hexanediylbis[(2,2,6,6-tetramethyl-4-piperidinyl)-,bis(2,2,6,6-tetramethyl-4-piperidinyl) ester (9CI)
• CAS No: 79317-10-5
• MF: C₄₄H₈₄N₆O₄
• MW: 761.175572395325
• CID: 570992
• PubChem ID: 44146833
• Update Time: 2025-04-19

Carbamic acid,1,6-hexanediylbis[(2,2,6,6-tetramethyl-4-piperidinyl)-,bis(2,2,6,6-tetramethyl-4-piperidinyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• (2,2,6,6-tetramethylpiperidin-4-yl) N-(2,2,6,6-tetramethylpiperidin-4-yl)-N-[6-[(2,2,6,6-tetramethylpiperidin-4-yl)-(2,2,6,6-tetramethylpiperidin-4-yl)oxycarbonylamino]hexyl]carbamate
• bis(2,2,6,6-tetramethyl-4-piperidyl) 1,6-hexanediylbis[(2,2,6,6-tetramethyl-4-piperidyl)carbamate]
• (2,2,6,6-tetramethyl-4-piperidyl) N-(2,2,6,6-tetramethyl-4-piperidyl)-N-[6-[(2,2,6,6-tetramethyl-4-piperidyl)-[(2,2,6,6-tetramethyl-4-piperidyl)oxycarbonyl]amino]hexyl]carbamate
• Bis(2,2,6,6-tetramethyl-4-piperidyl) 1,6-hexanediylbis((2,2,6,6-tetramethyl-4-piperidyl)carbamate)
• Bis-(2,2,6,6-tetramethyl-4-piperidyl)1,6-hexanediylbis[(2,2,6,6-tetramethyl-4-piperidyl)carbamate]
• EINECS 279-132-8
• Bis(2,2,6,6-tetramethylpiperidin-4-yl) hexane-1,6-diylbis[(2,2,6,6-tetramethylpiperidin-4-yl)carbamate]
• 79317-10-5
• DTXSID701000391
• NS00061168
• Carbamic acid,1,6-hexanediylbis[(2,2,6,6-tetramethyl-4-piperidinyl)-,bis(2,2,6,6-tetramethyl-4-piperidinyl) ester (9CI)

• Inchi： 1S/C44H84N6O4/c1-37(2)23-31(24-38(3,4)45-37)49(35(51)53-33-27-41(9,10)47-42(11,12)28-33)21-19-17-18-20-22-50(32-25-39(5,6)46-40(7,8)26-32)36(52)54-34-29-43(13,14)48-44(15,16)30-34/h31-34,45-48H,17-30H2,1-16H3
• InChI Key： IJFYOMHOWJYPMO-UHFFFAOYSA-N
• SMILES： O(C(N(CCCCCCN(C(=O)OC1CC(C)(C)NC(C)(C)C1)C1CC(C)(C)NC(C)(C)C1)C1CC(C)(C)NC(C)(C)C1)=O)C1CC(C)(C)NC(C)(C)C1

Computed Properties

• Exact Mass: 760.655
• Monoisotopic Mass: 760.655
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 54
• Rotatable Bond Count: 13
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: 6.9

Experimental Properties

• Density: 1.05
• Boiling Point: 735.8°C at 760 mmHg
• Flash Point: 398.8°C
• Refractive Index: 1.531